N-(4-chloro-2-fluorophenyl)nicotinamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8ClFN2O/c13-9-3-4-11(10(14)6-9)16-12(17)8-2-1-5-15-7-8/h1-7H,(H,16,17)
• InChI Key: YOOGHKNYQUXHPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C12H8ClFN2O
• Molecular Weight: 250.65 g/mol

Description

N-(4-chloro-2-fluorophenyl)nicotinamide is a useful research compound. Its molecular formula is C12H8ClFN2O and its molecular weight is 250.65 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 250.0309187 g/mol and the complexity rating of the compound is 277. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal, Pesticidal, and Fungicidal Applications

Research has identified compounds closely related to N-(4-chloro-2-fluorophenyl)nicotinamide as significant in the development of herbicides, pesticides, and fungicides. For instance, derivatives of nicotinamide have been noted for their biological importance in these applications (Jethmalani et al., 1996). Similarly, N-(thiophen-2-yl) nicotinamide derivatives, which share a core structure with this compound, have been designed and shown to exhibit excellent fungicidal activities (Wu et al., 2022).

Antagonistic Effects on TRPV1

Derivatives of phenylnicotinamide, which are structurally related to this compound, have been identified as potent TRPV1 antagonists, useful in the context of inflammatory pain. Optimization of these derivatives has led to compounds with promising profiles for pre-clinical development (Westaway et al., 2008).

Synthesis and Structure Analysis for Chemical Applications

The synthesis and crystal structure analysis of various nicotinamide derivatives, including those similar to this compound, have been extensively studied. These analyses provide valuable insights into their potential applications in various chemical and biological fields (de Souza et al., 2005).

Antitumor and Apoptosis-Inducing Properties

Certain N-phenyl nicotinamide derivatives have been identified as inducers of apoptosis, suggesting their potential in cancer treatments. These compounds, through structure-activity relationship studies, have shown efficacy in various cell-based assays, indicating their role in inhibiting tumor growth (Cai et al., 2003).

Aurora Kinase Inhibition for Cancer Treatment

Nicotinamide derivatives have been explored for their inhibitory activity against Aurora kinases, which are implicated in various solid tumors. These studies aim to develop effective treatments for cancer by targeting these kinases (Qi et al., 2019).

Supramolecular Chemistry and Crystallography

Nicotinamide and its derivatives have been employed in supramolecular chemistry, particularly in the formation of hydrogen-bonding networks. This research area explores the possibilities of these compounds in forming complex molecular structures, which can have various applications (Halaška et al., 2018).

Kinase Inhibition in Stem Cell Applications

Nicotinamide has been shown to promote cell survival and differentiation in human pluripotent stem cells by acting as a kinase inhibitor. This discovery opens up avenues for its use in stem cell applications and disease treatments (Meng et al., 2018).

Safety and Hazards

The safety information available indicates that “N-(4-chloro-2-fluorophenyl)nicotinamide” may be an irritant.